Cas no 59865-86-0 (2-(3-chlorophenyl)sulfonylethanethioamide)
59865-86-0 structure
Product Name:2-(3-chlorophenyl)sulfonylethanethioamide
CAS No:59865-86-0
MF:C8H8ClNO2S2
MW:249.73761844635
CID:873461
Update Time:2026-04-29
2-(3-chlorophenyl)sulfonylethanethioamide Chemical and Physical Properties
Names and Identifiers
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- 2-(3-chlorophenyl)sulfonylethanethioamide
- 2-(3-CHLOROBENZENESULPHONYL)THIOACETAMIDE
- 2-(2,4-DINITRO-PHENOXY)-ISOINDOLE-1,3-DIONE
- 2-(3-CHLOROBENZENESULFONYL)THIOACETAMIDE
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- Inchi: InChI=1S/C8H8ClNO2S2/c9-6-2-1-3-7(4-6)14(11,12)5-8(10)13/h1-4H,5H2,(H2,10,13)
- InChI Key: LCBDTGBMTJETBR-UHFFFAOYSA-N
- SMILES: O=S(C1=CC=CC(Cl)=C1)(CC(N)=S)=O
Computed Properties
- Exact Mass: 248.96800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 100.63000
- LogP: 3.18090
2-(3-chlorophenyl)sulfonylethanethioamide Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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